Cas no 876716-61-9 (2-[(oxan-2-yl)methoxy]acetic acid)

• Product Name: 2-[(oxan-2-yl)methoxy]acetic acid
• CAS No: 876716-61-9
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD07643237
• CID: 1086336
• PubChem ID: 6484178
• Update Time: 2025-07-23

2-[(oxan-2-yl)methoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((Tetrahydro-2H-pyran-2-yl)methoxy)acetic acid
• (Tetrahydro-2H-Pyran-2-Ylmethoxy)Acetic Acid
• (tetrahydro-2H-pyran-2-ylmethoxy)acetic acid(SALTDATA: FREE)
• 2-(oxan-2-ylmethoxy)acetic acid
• HMS1704O17
• 2-[(oxan-2-yl)methoxy]acetic acid

• MDL： MFCD07643237
• Inchi： 1S/C8H14O4/c9-8(10)6-11-5-7-3-1-2-4-12-7/h7H,1-6H2,(H,9,10)
• InChI Key： DHQDMQIHHQMTMU-UHFFFAOYSA-N
• SMILES： O1CCCCC1COCC(=O)O

Computed Properties

• Exact Mass: 174.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.141
• Boiling Point: 342.6°C at 760 mmHg
• Flash Point: 140.2°C
• Refractive Index: 1.461
• PSA: 55.76000
• LogP: 0.65670

2-[(oxan-2-yl)methoxy]acetic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-[(oxan-2-yl)methoxy]acetic acid

Professional Introduction to 2-[(oxan-2-yl)methoxy]acetic Acid (CAS No. 876716-61-9)

2-[(oxan-2-yl)methoxy]acetic acid, identified by its Chemical Abstracts Service (CAS) number 876716-61-9, is a compound of significant interest in the field of chemical and biomedical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in pharmaceutical development and synthetic chemistry. The presence of an oxan-2-yl moiety and a methoxy group on the acetic acid backbone suggests a rich chemical diversity that can be exploited for various biological and chemical interactions.

The< strong> oxan-2-yl group, derived from dioxane, introduces a cyclic ether structure that is known for its stability and flexibility. This feature makes it a valuable component in designing molecules that require specific spatial arrangements for optimal biological activity. The methoxy group, on the other hand, provides a hydrophilic character to the molecule, enhancing its solubility in polar environments. This balance between hydrophobic and hydrophilic regions is crucial for drug-like properties, such as bioavailability and cell membrane permeability.

In recent years, there has been a growing interest in the development of novel compounds with structural motifs similar to 2-[(oxan-2-yl)methoxy]acetic acid. These compounds are being explored for their potential in modulating various biological pathways. For instance, studies have shown that molecules containing the oxan-2-yl group can interact with biological targets in ways that are distinct from traditional pharmacophores. This has led to the discovery of new lead compounds for drug discovery programs.

The< strong>methoxy group in 2-[(oxan-2-yl)methoxy]acetic acid also plays a critical role in its chemical reactivity. Methoxy-substituted compounds are often used as intermediates in organic synthesis due to their ability to participate in various functional group transformations. These transformations can be harnessed to create more complex molecules with tailored properties. For example, the methoxy group can be easily oxidized to an aldehyde or ketone, or it can be replaced with other functional groups through nucleophilic substitution reactions.

One of the most promising applications of 2-[(oxan-2-yl)methoxy]acetic acid is in the field of medicinal chemistry. Researchers have been investigating its potential as a precursor for the synthesis of novel therapeutic agents. The structural features of this compound make it a versatile building block for designing molecules that target specific diseases. For instance, derivatives of 2-[(oxan-2-yl)methoxy]acetic acid have been explored as inhibitors of enzymes involved in inflammatory pathways.

The synthesis of< strong> 2-[(oxan-2-yl)methoxy]acetic acid involves several key steps that highlight its complexity and synthetic challenge. The introduction of the< strong> oxan-2-yl group requires careful control of reaction conditions to ensure high yield and purity. Similarly, the methoxylation step must be performed under conditions that prevent unwanted side reactions. Despite these challenges, advances in synthetic methodology have made it possible to produce< strong> 2-[(oxan-2-yl)methoxy]acetic acid on a scalable basis.

In conclusion, 2-[(oxan-2-yl)methoxy]acetic acid(CAS No. 876716-61-9) is a compound with significant potential in pharmaceutical and synthetic chemistry. Its unique structural features make it a valuable tool for researchers exploring new drug candidates and synthetic pathways. The combination of the< strong> oxan-2-yl and methoxy groups provides a rich chemical landscape that can be exploited for various applications. As research continues to uncover new uses for this compound, its importance in the chemical and biomedical fields is likely to grow.